Cas no 1261499-14-2 (3'-Bromomethyl-4'-chloro-2,3,4,5,6-pentafluorobiphenyl)

• Product Name: 3'-Bromomethyl-4'-chloro-2,3,4,5,6-pentafluorobiphenyl
• CAS No: 1261499-14-2
• MF: C₁₃H₅BrClF₅
• MW: 371.527819395065
• CID: 4997827
• Update Time: 2025-05-24

3'-Bromomethyl-4'-chloro-2,3,4,5,6-pentafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Bromomethyl-4'-chloro-2,3,4,5,6-pentafluorobiphenyl

• Inchi： 1S/C13H5BrClF5/c14-4-6-3-5(1-2-7(6)15)8-9(16)11(18)13(20)12(19)10(8)17/h1-3H,4H2
• InChI Key： VZVDXWAGZVFJHT-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=CC(=C1)C1C(=C(C(=C(C=1F)F)F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 3'-Bromomethyl-4'-chloro-2,3,4,5,6-pentafluorobiphenyl

Introduction to 3'-Bromomethyl-4'-chloro-2,3,4,5,6-pentafluorobiphenyl (CAS No. 1261499-14-2)

3'-Bromomethyl-4'-chloro-2,3,4,5,6-pentafluorobiphenyl, identified by its CAS number 1261499-14-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration characterized by the presence of both bromomethyl and chloro substituents, along with a fully fluorinated aromatic ring system. Such structural attributes make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure consists of two benzene rings linked by a central carbon-carbon bond, with fluorine atoms substituting all hydrogen atoms on one of the rings. This perfluorinated aromatic moiety enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the bromomethyl group at the 3' position and the chloro group at the 4' position provide reactive sites for further functionalization, enabling chemists to tailor the compound for specific applications.

In recent years, 3'-Bromomethyl-4'-chloro-2,3,4,5,6-pentafluorobiphenyl has been explored in various research domains due to its versatile reactivity. One notable area of interest is its role as a building block in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop new antiviral and anticancer agents. The fluorinated biphenyl core is particularly attractive because fluorine atoms can modulate pharmacokinetic properties such as solubility and binding affinity to biological targets.

Recent studies have highlighted the potential of this compound in medicinal chemistry. A notable example involves its use in creating small-molecule inhibitors targeting enzyme-catalyzed reactions. The electron-withdrawing nature of fluorine atoms influences electronic distributions across the molecule, which can enhance interactions with biological receptors. This has led to the discovery of several lead compounds with promising preclinical activity.

The synthesis of 3'-Bromomethyl-4'-chloro-2,3,4,5,6-pentafluorobiphenyl typically involves multi-step organic transformations starting from commercially available precursors. The introduction of fluorine atoms often requires specialized methodologies to ensure high selectivity and yield. Techniques such as halogen exchange reactions or metal-catalyzed cross-coupling reactions are commonly employed to achieve the desired substitution pattern. The presence of both bromomethyl and chloro groups necessitates careful control over reaction conditions to prevent unwanted side products.

From an industrial perspective, the demand for 3'-Bromomethyl-4'-chloro-2,3,4,5,6-pentafluorobiphenyl has been rising due to its utility in producing high-value pharmaceutical intermediates. Manufacturers must adhere to stringent quality control measures to ensure consistency and purity, as impurities can significantly impact downstream applications. Advances in synthetic chemistry have enabled more efficient and scalable production processes, making this compound more accessible for research and commercial purposes.

The application of computational chemistry has further enhanced the understanding of 3'-Bromomethyl-4'-chloro-2,3,4,5,6-pentafluorobiphenyl's reactivity. Molecular modeling studies have provided insights into how different substituents influence electronic properties and interactions with biological targets. These predictions are invaluable for guiding experimental design and optimizing drug candidates. Additionally, computational methods have been used to screen large libraries of derivatives to identify structures with enhanced potency or selectivity.

In conclusion,3'-Bromomethyl-4'-chloro-2,3,4,5,6-pentafluorobiphenyl (CAS No. 1261499-14-2) represents a significant advancement in synthetic organic chemistry and drug development. Its unique structural features make it a powerful tool for creating novel bioactive molecules with potential therapeutic applications. As research continues to uncover new methodologies for its synthesis and utilization,this compound is expected to remain at the forefront of pharmaceutical innovation.